Cas no 353273-78-6 (3-(2,4-dichlorophenyl)-5-(4-methoxyphenyl)-2-phenyl-hexahydro-2H-pyrrolo3,4-d1,2oxazole-4,6-dione)

• Product Name: 3-(2,4-dichlorophenyl)-5-(4-methoxyphenyl)-2-phenyl-hexahydro-2H-pyrrolo3,4-d1,2oxazole-4,6-dione
• CAS No: 353273-78-6
• MF: C₂₄H₁₈Cl₂N₂O₄
• MW: 469.316724300385
• CID: 6466029
• Update Time: 2025-10-30

3-(2,4-dichlorophenyl)-5-(4-methoxyphenyl)-2-phenyl-hexahydro-2H-pyrrolo3,4-d1,2oxazole-4,6-dione Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-dichlorophenyl)-5-(4-methoxyphenyl)-2-phenyl-hexahydro-2H-pyrrolo3,4-d1,2oxazole-4,6-dione
• 3-(2,4-dichlorophenyl)-5-(4-methoxyphenyl)-2-phenyltetrahydro-4H-pyrrolo[3,4-d]isoxazole-4,6(5H)-dione
• 2H-Pyrrolo[3,4-d]isoxazole-4,6(3H,5H)-dione, 3-(2,4-dichlorophenyl)dihydro-5-(4-methoxyphenyl)-2-phenyl- (9CI)

• Inchi： 1S/C24H18Cl2N2O4/c1-31-17-10-8-15(9-11-17)27-23(29)20-21(18-12-7-14(25)13-19(18)26)28(32-22(20)24(27)30)16-5-3-2-4-6-16/h2-13,20-22H,1H3
• InChI Key： GXUHEPJLCPFTAK-UHFFFAOYSA-N
• SMILES： O=C1N(C2C=CC(OC)=CC=2)C(=O)C2ON(C3C=CC=CC=3)C(C3C=CC(Cl)=CC=3Cl)C12

Experimental Properties

• Density: 1.424±0.06 g/cm3(Predicted)
• Boiling Point: 667.2±65.0 °C(Predicted)
• pka: -0.25±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 3-(2,4-dichlorophenyl)-5-(4-methoxyphenyl)-2-phenyl-hexahydro-2H-pyrrolo3,4-d1,2oxazole-4,6-dione

Introduction to 3-(2,4-dichlorophenyl)-5-(4-methoxyphenyl)-2-phenyl-hexahydro-2H-pyrrolo3,4-d1,2oxazole-4,6-dione (CAS No. 353273-78-6)

The compound 3-(2,4-dichlorophenyl)-5-(4-methoxyphenyl)-2-phenyl-hexahydro-2H-pyrrolo3,4-d1,2oxazole-4,6-dione, identified by its CAS number 353273-78-6, represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecular structure combines a pyrrolopyrazole scaffold with substituted aromatic rings, positioning it as a promising candidate for further exploration in medicinal chemistry. The presence of both chloro and methoxy substituents on the phenyl rings introduces unique electronic and steric properties, which are critical in modulating biological activity.

Recent studies have highlighted the potential of heterocyclic compounds like this one in addressing various therapeutic challenges. The hexahydro-2H-pyrrolo3,4-d1,2oxazole core is known for its versatility in drug design, often serving as a privileged scaffold in the development of bioactive molecules. The specific arrangement of the 2,4-dichlorophenyl and 4-methoxyphenyl groups enhances the compound's interaction with biological targets, making it an attractive molecule for further investigation.

In the realm of modern drug discovery, the integration of computational chemistry and high-throughput screening has accelerated the identification of novel pharmacophores. The structural features of 3-(2,4-dichlorophenyl)-5-(4-methoxyphenyl)-2-phenyl-hexahydro-2H-pyrrolo3,4-d1,2oxazole-4,6-dione align well with emerging trends in medicinal chemistry. For instance, its rigid bicyclic system provides stability while allowing for conformational flexibility necessary for binding to protein targets.

One of the most compelling aspects of this compound is its potential to interact with enzymes and receptors involved in critical biological pathways. The chloro substituents on the aromatic rings are particularly noteworthy, as they can serve as hydrogen bond donors or acceptors, influencing both binding affinity and selectivity. Meanwhile, the methoxy group introduces polarity and hydrophilicity, which can modulate solubility and metabolic stability.

The synthesis of such complex molecules requires meticulous planning and execution. Advanced synthetic methodologies have enabled chemists to construct intricate scaffolds with high precision. Techniques like transition-metal-catalyzed cross-coupling reactions and intramolecular cyclizations have been instrumental in assembling the framework of this compound. The successful synthesis not only demonstrates the ingenuity of synthetic chemists but also opens up new avenues for derivative development.

From a biological perspective, the pyrrolopyrazole core is associated with a wide range of biological activities. Many derivatives have shown promise in preclinical studies as inhibitors or modulators of enzymes such as kinases and phosphodiesterases. The specific substitution pattern in 3-(2,4-dichlorophenyl)-5-(4-methoxyphenyl)-2-phenyl-hexahydro-2H-pyrrolo3,4-d1,2oxazole-4,6-dione may confer unique properties that distinguish it from existing analogs.

Investigations into its pharmacological profile are ongoing across multiple research groups. Initial studies suggest that this compound exhibits interesting interactions with cellular pathways relevant to inflammation and cancer biology. The ability to fine-tune its structure allows for the optimization of potency and selectivity against specific targets. This adaptability is a hallmark of successful drug candidates entering later stages of development.

The integration of machine learning and artificial intelligence into drug discovery has also played a pivotal role in evaluating compounds like this one. Predictive models can rapidly assess potential bioactivity based on structural features alone. These computational tools complement traditional experimental approaches by identifying promising candidates for further validation.

In conclusion,3-(2,4-dichlorophenyl)-5-(4-methoxyphenyl)-2-phenyl-hexahydro-2H-pyrrolo3,4-d1,2oxazole-4,6-dione (CAS No. 353273-78-6) stands out as a structurally fascinating molecule with significant potential in pharmaceutical research. Its unique combination of substituents and scaffold architecture positions it as a valuable tool for developing novel therapeutics. As research progresses，this compound will undoubtedly contribute to our understanding of disease mechanisms and provide new opportunities for therapeutic intervention.